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Compound of Interest

Compound Name: SARS-CoV-2-IN-94

Cat. No.: B15567608

This document provides essential safety and logistical information for all personnel involved in
the handling and disposal of the internally designated SARS-CoV-2-IN-94. All procedures must
be conducted in adherence to institutional biosafety guidelines and in compliance with
recommendations from the Centers for Disease Control and Prevention (CDC) and the World
Health Organization (WHO) for SARS-CoV-2. A comprehensive, site-specific, and activity-
specific risk assessment must be performed and documented before any work commences.[1]

[2](3]

Biosafety Level Requirements

All work involving SARS-CoV-2-IN-94 is to be conducted in a laboratory environment that
meets the specified biosafety level (BSL) criteria. The required BSL is determined by the nature
of the experimental procedures.
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Required Biosafety Level o )
Type of Work (BSL) Description of Practices

Includes routine diagnostic
testing of inactivated
Non-propagative Work BSL-2 specimens, nucleic acid

extraction, and sequencing.[2]

[4]115]

Involves virus culture, isolation,
neutralization assays, or any
Propagative Work BSL-3 procedure with high

concentrations of live virus.[2]

[4]1(5]

Animal Biosafety Level 2 is the
Work with Animal Models ABSL-2 (minimum) minimum requirement for work

involving animal models.[1]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is critical to prevent exposure. All personnel must be
trained on the proper donning, doffing, and disposal of PPE.[6][7]

Biosafety Level Required PPE Additional Considerations

- Disposable gloves- Solid- )
Hand hygiene must be
front or wrap-around gown- )
BSL-2 performed before donning and

Eye protection (goggles or
yep ) (9ogg after doffing PPE.[7][8]
face shield)[3][4]

- All BSL-2 PPE- NIOSH-

certified N95 respirator or o
_ _ _ _ Work must be performed within
higher (fit-testing required)[2] - ) ]
BSL-3 ] a certified biological safety
[41[9]- Head covering- Shoe )
cabinet (BSC).[2][10]

covers or dedicated shoes[2]

[3]
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Experimental Workflow for Handling SARS-CoV-2-IN-94 in a BSL-3 Laboratory
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Caption: A step-by-step workflow for entering a BSL-3 laboratory, performing experimental
work, and safely doffing PPE.

Decontamination and Spill Management

Effective decontamination is crucial for preventing the spread of SARS-CoV-2-IN-94. All
surfaces and equipment must be decontaminated after use.

Decontamination Agents: Use EPA-registered disinfectants that are effective against SARS-
CoV-2.[1] Suitable active ingredients include:

e 70% Ethanol

e 10% Bleach (Sodium Hypochlorite) solutions

J 0.5% Hydrogen Peroxide[11]

Surface/ltem Decontamination Protocol Contact Time

] Wipe down with 70% ethanol )
Work Surfaces (in BSC) ] At least 10 minutes.[11]
or 10% bleach solution.

) Wipe with a compatible EPA- Follow manufacturer's
Laboratory Equipment ) o )
registered disinfectant. recommendations.[1]

Autoclave or treat with an
Reusable PPE ] o N/A
appropriate disinfectant.[11]

Cover with absorbent material,
Spil apply disinfectant, and allow Dependent on disinfectant
pifls : .
for appropriate contact time used.

before cleaning.
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Spill Response Protocol

SARS-CoV-2 Spill Response
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Caption: A logical flow diagram for responding to a biohazardous spill involving SARS-CoV-2-
IN-94.

Waste Disposal Plan

All waste generated from the handling of SARS-CoV-2-IN-94 must be treated as regulated
medical waste. There is no evidence to suggest that laboratory waste from COVID-19 requires
additional disinfection procedures beyond standard BSL-2 protocols.[12]

Waste Segregation and Disposal:

Waste Type Container Treatment Method

Solid Waste (Gloves, gowns, Double-lined, red biohazard o )
) Autoclave or incineration.[13]
plastics) bags.

] ] Chemical disinfection followed
o Leak-proof container with ] ]
Liquid Waste o by sanitary sewer disposal, or
disinfectant (e.g., bleach). ]
autoclaving.

Puncture-resistant sharps o ]
Sharps (Needles, scalpels) ) Autoclave or incineration.[14]
container.

Waste Management Workflow:

Segregation: All potentially infectious materials must be segregated at the point of generation
into the appropriate waste containers.

o Packaging: Biohazard bags must be securely tied. Sharps containers must be sealed when
3/4 full.

o Decontamination: The exterior of all waste containers must be decontaminated before
removal from the laboratory.[11]

» Storage: Waste should be stored in a designated, secure area with limited access.[13]

o Final Disposal: Treated waste can be disposed of as regular municipal solid waste, in
accordance with local and state regulations.[14] Untreated waste must be transported by a
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licensed medical waste hauler.

The high temperatures achieved during incineration and autoclaving are effective at rendering

the virus inert.[15] Incineration can reduce the volume of waste by up to 95%.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15567608#personal-protective-equipment-for-
handling-sars-cov-2-in-94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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